Cas no 1219601-57-6 (1-Tosyl-1H-1,2,3-triazole)

1-Tosyl-1H-1,2,3-triazole structure
1-Tosyl-1H-1,2,3-triazole structure
Product Name:1-Tosyl-1H-1,2,3-triazole
CAS No:1219601-57-6
MF:C9H9N3O2S
MW:223.251660108566
CID:2887770
PubChem ID:15342359
Update Time:2025-04-21

1-Tosyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • MFCD29761237
    • 1-tosyl-1,2,3-triazole
    • IXRLPFBYEXQREK-UHFFFAOYSA-N
    • 1219601-57-6
    • 1-Tosyl-1H-1,2,3-triazole
    • 1-(4-Toluenesulfonyl)-1H-triazole
    • DB-147165
    • 1-[(4-Methylphenyl)sulfonyl]-1H-1,2,3-triazole
    • SCHEMBL1976805
    • Inchi: 1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-6-10-11-12/h2-7H,1H3
    • InChI Key: IXRLPFBYEXQREK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CN=N1)(=O)=O

Computed Properties

  • Exact Mass: 223.04154771Da
  • Monoisotopic Mass: 223.04154771Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 73.2Ų

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